(3Z)-3-{[(4-chlorophenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(4-chloroanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C21H17ClN2O3S2/c1-14-2-4-15(5-3-14)13-24-18-10-11-28-21(18)20(25)19(29(24,26)27)12-23-17-8-6-16(22)7-9-17/h2-12,23H,13H2,1H3/b19-12-
• InChI Key: ODLCHQYFKXIPSI-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC=C(C=C4)Cl)S2(=O)=O)SC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)/C(=C/NC4=CC=C(C=C4)Cl)/S2(=O)=O)SC=C3
• Molecular Formula: C21H17ClN2O3S2
• Molecular Weight: 445.0 g/mol
• CAS No.: 894673-64-4

Description

(3Z)-3-{[(4-chlorophenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C21H17ClN2O3S2 and its molecular weight is 444.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular and Electronic Analysis

• A study by Beytur and Avinca (2021) involved the analysis of molecular, electronic, and nonlinear optical properties of similar compounds, providing insights into their potential applications in materials science and molecular electronics. The research focused on experimental and theoretical values of geometric parameters, electronic properties, and spectroscopic characteristics, which are essential for understanding the behavior and utility of these compounds (Beytur & Avinca, 2021).

Synthesis of Thieno-Fused Heterocycles

• Research by Acharya et al. (2017) developed high-yield routes for novel thieno-fused nitrogen and oxygen heterocycles. This work could be relevant for the synthesis and application of the compound , as it deals with the creation of complex heterocyclic structures that are key components in various chemical and pharmaceutical applications (Acharya, Gautam, & Ila, 2017).

N-Protecting Group Research

• Grunder-Klotz and Ehrhardt (1991) explored the use of the 3,4-dimethoxybenzyl group as a new N-protecting group for related 1,2-thiazetidine 1,1-dioxide derivatives. Understanding the behavior and utility of such protecting groups is crucial in the synthesis and stabilization of complex molecules like the one (Grunder-Klotz & Ehrhardt, 1991).

Synthesis and Characterization of Novel Thiadiazinanes

• Khumalo et al. (2018) reported on the synthesis of 1,2,4-thiadiazinane 1,1-dioxides, which shares structural similarities with the compound . Their approach and findings could provide valuable insights into the synthetic pathways and characterization techniques applicable to the compound (Khumalo et al., 2018).